Cas no 2171993-31-8 (2-chloro-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid)

• Product Name: 2-chloro-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid
• CAS No: 2171993-31-8
• MF: C₂₇H₂₅ClN₂O₅
• MW: 492.950806379318
• CID: 5852911
• PubChem ID: 165541015
• Update Time: 2025-06-29

2-chloro-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid
• 2171993-31-8
• 2-chloro-4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]benzoic acid
• EN300-1481108

• Inchi： 1S/C27H25ClN2O5/c28-24-15-17(12-13-22(24)26(32)33)30-25(31)11-5-6-14-29-27(34)35-16-23-20-9-3-1-7-18(20)19-8-2-4-10-21(19)23/h1-4,7-10,12-13,15,23H,5-6,11,14,16H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： GUALPIYHGRBJSO-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(=C1)NC(CCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 492.1451996g/mol
• Monoisotopic Mass: 492.1451996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-chloro-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid

Introduction to 2-chloro-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic Acid (CAS No. 2171993-31-8)

2-chloro-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid, identified by its CAS number 2171993-31-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 2-chloro-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid is characterized by a benzoic acid core substituted with a chloro group at the 2-position and an amino group at the 5-position. The presence of a pentanamide side chain further enhances its structural complexity, contributing to its unique chemical properties. The compound also features a methoxycarbonyl group attached to a fluorenyl moiety, which is a common pharmacophore in drug design due to its ability to enhance solubility and bioavailability.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structure of 2-chloro-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid suggests potential interactions with enzymes and receptors involved in inflammation, cancer, and neurodegenerative disorders. Preliminary studies have indicated that this compound may exhibit inhibitory effects on certain key enzymes, making it a valuable candidate for further investigation.

The fluorenyl methoxycarbonyl group in the molecule is particularly noteworthy, as it has been shown to improve the pharmacokinetic properties of drugs. This modification enhances the compound's stability and bioavailability, which are critical factors in drug development. Additionally, the presence of the chloro group at the 2-position of the benzoic acid ring can influence electronic properties and binding affinity, further tailoring the compound's biological activity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies have suggested that 2-chloro-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid may interact with target proteins through multiple hydrogen bonds and hydrophobic interactions. These interactions could potentially lead to the development of highly specific inhibitors with minimal off-target effects.

The synthesis of this compound presents both challenges and opportunities for organic chemists. The multi-step synthesis involves protecting group strategies and regioselective functionalizations, which require precise control over reaction conditions. However, the successful synthesis of such complex molecules would provide valuable insights into developing new synthetic methodologies that could be applied to other drug candidates.

In vitro studies have begun to explore the biological activity of 2-chloro-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid. Initial results suggest that it may possess anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. Furthermore, its potential role in modulating pathways associated with cancer cell proliferation has been highlighted in preliminary assays. These findings are particularly exciting as they align with current trends in drug discovery aimed at targeting complex disease mechanisms.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. The fluorenyl moiety in this compound not only enhances its solubility but also contributes to its metabolic stability. This combination makes it an attractive candidate for further development into a lead compound for new therapies. As research continues, additional derivatives of this molecule may be synthesized to optimize its pharmacological profile.

The development of novel pharmaceuticals is a meticulous process that requires extensive characterization and validation. The characterization of 2-chloro-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid involves spectroscopic techniques such as NMR, mass spectrometry, and X-ray crystallography to confirm its identity and purity. These data are crucial for understanding its behavior in biological systems and for regulatory submissions.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural features make it a versatile scaffold for designing molecules with enhanced pharmacological properties. Researchers are exploring its use in developing treatments for neurodegenerative diseases, where modulation of protein aggregation and inflammation is critical.

In conclusion, 2-chloro-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid (CAS No. 2171993-31-8) represents a significant advancement in pharmaceutical research. Its complex structure and promising biological activities make it a compelling candidate for further investigation. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments for various conditions.